4-chloro-N-(2,4-dimethoxyphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide

• Molecular Formula: C16H20ClN3O3
• Molecular Weight: 337.8 g/mol
• IUPAC Name: 4-chloro-N-(2,4-dimethoxyphenyl)-2-methyl-5-propylpyrazole-3-carboxamide
• InChI: InChI=1S/C16H20ClN3O3/c1-5-6-12-14(17)15(20(2)19-12)16(21)18-11-8-7-10(22-3)9-13(11)23-4/h7-9H,5-6H2,1-4H3,(H,18,21)
• InChI Key: IYNPRDLMVNSZBH-UHFFFAOYSA-N
• SMILES: CCCC1=NN(C(=C1Cl)C(=O)NC2=C(C=C(C=C2)OC)OC)C

Description

4-chloro-N-(2,4-dimethoxyphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide, also known as CPPC, is a chemical compound that has been extensively studied for its potential applications in scientific research. CPPC belongs to the class of pyrazole-based compounds and has been shown to possess a range of biological activities, including anti-inflammatory, analgesic, and antitumor properties.

Mechanism of Action

The mechanism of action of 4-chloro-N-(2,4-dimethoxyphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide is not fully understood, but it is believed to involve the inhibition of the cyclooxygenase (COX) pathway, which is responsible for the production of prostaglandins and other inflammatory mediators. 4-chloro-N-(2,4-dimethoxyphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide has been shown to inhibit the activity of both COX-1 and COX-2 enzymes, which are involved in the production of prostaglandins and other inflammatory mediators.
Biochemical and Physiological Effects:
4-chloro-N-(2,4-dimethoxyphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide has been shown to possess a range of biochemical and physiological effects, including anti-inflammatory, analgesic, and antitumor properties. 4-chloro-N-(2,4-dimethoxyphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide has been shown to inhibit the production of prostaglandins and other inflammatory mediators, which are responsible for the development of inflammatory and painful conditions. 4-chloro-N-(2,4-dimethoxyphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide has also been shown to inhibit the growth and proliferation of cancer cells, making it a potential candidate for the development of new anticancer drugs.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-chloro-N-(2,4-dimethoxyphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide for lab experiments is its potent anti-inflammatory and analgesic properties. 4-chloro-N-(2,4-dimethoxyphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide has been shown to possess these properties in animal models, making it a potential candidate for the development of new drugs for the treatment of inflammatory and painful conditions. Another advantage of 4-chloro-N-(2,4-dimethoxyphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide is its potent antitumor properties, which make it a potential candidate for the development of new anticancer drugs.
One of the main limitations of 4-chloro-N-(2,4-dimethoxyphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide for lab experiments is its complex synthesis method. 4-chloro-N-(2,4-dimethoxyphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide requires a multi-step reaction process, which can be time-consuming and costly. Another limitation of 4-chloro-N-(2,4-dimethoxyphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide is its limited solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for the research on 4-chloro-N-(2,4-dimethoxyphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide. One area of research is the development of new drugs based on the structure of 4-chloro-N-(2,4-dimethoxyphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide for the treatment of inflammatory and painful conditions. Another area of research is the development of new anticancer drugs based on the structure of 4-chloro-N-(2,4-dimethoxyphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide. Additionally, further studies are needed to fully understand the mechanism of action of 4-chloro-N-(2,4-dimethoxyphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide and its potential applications in other areas of scientific research.

Synthesis Methods

4-chloro-N-(2,4-dimethoxyphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide can be synthesized using a multi-step reaction process. The first step involves the reaction of 2,4-dimethoxybenzaldehyde with ethyl acetoacetate in the presence of sodium ethoxide to form 2,4-dimethoxychalcone. The second step involves the reaction of 2,4-dimethoxychalcone with hydrazine hydrate in ethanol to form 2,4-dimethoxyphenyl hydrazine. The third step involves the reaction of 2,4-dimethoxyphenyl hydrazine with propyl iodide in the presence of potassium hydroxide to form 2,4-dimethoxyphenyl propyl hydrazone. The final step involves the reaction of 2,4-dimethoxyphenyl propyl hydrazone with 4-chloro-1-methylpyrazole-5-carboxylic acid in the presence of triethylamine to form 4-chloro-N-(2,4-dimethoxyphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide.

Scientific Research Applications

4-chloro-N-(2,4-dimethoxyphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide has been extensively studied for its potential applications in scientific research. One of the main areas of research has been in the field of anti-inflammatory and analgesic properties. 4-chloro-N-(2,4-dimethoxyphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide has been shown to possess potent anti-inflammatory and analgesic properties in animal models, making it a potential candidate for the development of new drugs for the treatment of inflammatory and painful conditions.
Another area of research has been in the field of antitumor properties. 4-chloro-N-(2,4-dimethoxyphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide has been shown to possess potent antitumor properties in several in vitro and in vivo studies, making it a potential candidate for the development of new anticancer drugs.